(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one

• IUPAC Name: (4aS,8aR)-6-(naphthalene-1-carbonyl)-1-propyl-4,4a,5,7,8,8a-hexahydro-3H-1,6-naphthyridin-2-one
• InChI: InChI=1S/C22H26N2O2/c1-2-13-24-20-12-14-23(15-17(20)10-11-21(24)25)22(26)19-9-5-7-16-6-3-4-8-18(16)19/h3-9,17,20H,2,10-15H2,1H3/t17-,20+/m0/s1
• InChI Key: CJHZMYKFQSBYKS-FXAWDEMLSA-N
• Canonical SMILES: CCCN1C2CCN(CC2CCC1=O)C(=O)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CCCN1[C@@H]2CCN(C[C@@H]2CCC1=O)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one, also known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It belongs to a class of compounds that mimic the effects of tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. JWH-018 has been widely used in scientific research to study the endocannabinoid system and its effects on the body.

Mechanism of Action

(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one acts as a partial agonist at both CB1 and CB2 receptors, meaning it binds to these receptors and activates them to a lesser degree than THC. It also has a higher affinity for CB1 receptors than CB2 receptors. This binding leads to the activation of various signaling pathways, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K) pathways.
Biochemical and Physiological Effects
(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one has been shown to produce a range of biochemical and physiological effects similar to those of THC, including analgesia, sedation, and appetite stimulation. It has also been shown to produce psychotropic effects, such as altered perception, mood, and cognition. (4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one has been implicated in several cases of acute toxicity and has been shown to produce a range of adverse effects, including tachycardia, hypertension, seizures, and psychosis.

Advantages and Limitations for Lab Experiments

(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one has several advantages for scientific research, including its high potency, selectivity for CB1 and CB2 receptors, and ability to produce a range of effects similar to those of THC. However, it also has several limitations, including its potential for abuse and toxicity, as well as its legal status in many countries.

Future Directions

There are several future directions for research on (4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one and synthetic cannabinoids, including the development of new compounds with improved selectivity and safety profiles, the study of the long-term effects of synthetic cannabinoids on the brain and body, and the investigation of the role of the endocannabinoid system in various diseases and disorders. Additionally, there is a need for further research on the potential therapeutic uses of synthetic cannabinoids, particularly in the areas of pain management, inflammation, and mood disorders.

Synthesis Methods

(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one is synthesized by reacting 1-naphthoyl chloride with 1-pentylindole in the presence of a Lewis acid catalyst, such as aluminum chloride. The resulting product is then purified by column chromatography to obtain (4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one in its pure form.

Scientific Research Applications

(4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one has been used extensively in scientific research to study the endocannabinoid system and its effects on the body. It has been shown to bind to both CB1 and CB2 receptors in the brain and peripheral tissues, producing a range of effects similar to those of THC. (4aS*,8aR*)-6-(1-naphthoyl)-1-propyloctahydro-1,6-naphthyridin-2(1H)-one has been used to study the role of the endocannabinoid system in pain, inflammation, appetite, and mood regulation.